Cas no 476634-97-6 (3-amino-4-(2-methylpropyl)aminobenzoic acid)

• Product Name: 3-amino-4-(2-methylpropyl)aminobenzoic acid
• CAS No: 476634-97-6
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 1023069
• PubChem ID: 45089802
• Update Time: 2025-04-20

3-amino-4-(2-methylpropyl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-4-[(2-methylpropyl)amino]- (9CI)
• 3-amino-4-(2-methylpropyl)aminobenzoic acid
• EN300-1116068
• BENZOIC ACID, 3-AMINO-4-[(2-METHYLPROPYL)AMINO]-
• 476634-97-6
• 3-AMINO-4-[(2-METHYLPROPYL)AMINO]BENZOIC ACID
• DB-274526

• Inchi： 1S/C11H16N2O2/c1-7(2)6-13-10-4-3-8(11(14)15)5-9(10)12/h3-5,7,13H,6,12H2,1-2H3,(H,14,15)
• InChI Key： FETIMEUMDKEHQU-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)N)NCC(C)C)=O

Computed Properties

• Exact Mass: 208.121
• Monoisotopic Mass: 208.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4A^2
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives